4-Hydroxyphenylacetamide

Description

4-Hydroxyphenylacetamide, also known as p-Hydroxyphenylacetamide, benzeneacetamide, or 4-hydroxy-, is a chemical compound with the molecular formula $C_8H_9NO_2$ and a molecular weight of 151.16 g/mol . It appears as a beige, fine crystalline powder . The compound's melting point is between 176-178 °C, and it is soluble in water, with slight solubility in DMSO and methanol . 4-Hydroxyphenylacetamide is used as an intermediate in synthesizing Atenolol and other organic compounds and pharmaceuticals . It also serves as a process impurity for Atenolol .

N-Hydroxyacetaminophen, also known as N-Hydroxyparacetamol, is a similar compound with a molecular formula of $C_8H_9NO_3$ and a molecular weight of 167.16 g/mol . Another related compound is n-Acetyl-n-(4-hydroxyphenyl)acetamide, which has the molecular formula $C_{10}H_{11}NO_3$ .

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• CAS No.: 17194-82-0
• Product Name: 4-Hydroxyphenylacetamide
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)acetamide
• Standard InChI: InChI=1S/C8H9NO2/c9-8(11)5-6-1-3-7(10)4-2-6/h1-4,10H,5H2,(H2,9,11)
• Standard InChIKey: YBPAYPRLUDCSEY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC(=O)N)O
• Canonical SMILES: C1=CC(=CC=C1CC(=O)N)O
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: 4-Hydroxybenzeneacetamide; (p-Hydroxyphenyl)acetamide; 2-(4-Hydroxyphenyl)acetamide; 2-(p-Hydroxyphenyl)acetamide; NSC 187193; p-(Carbamoylmethyl)phenol
• PubChem Compound: 86986
• Last Modified: Aug 15 2023